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Compound of Interest

Compound Name:
12-(Tert-butoxy)-12-

oxododecanoic acid

Cat. No.: B1319199 Get Quote

An In-depth Technical Guide to the Safety and Handling of 12-(tert-butoxy)-12-
oxododecanoic acid

This guide provides comprehensive safety and handling information for 12-(tert-butoxy)-12-
oxododecanoic acid (CAS: 234081-98-2), intended for researchers, scientists, and

professionals in drug development. Adherence to these guidelines is crucial for ensuring a safe

laboratory environment.

Chemical Identification and Properties
Synonyms: Dodecanedioic Acid, Mono(1,1-Dimethylethyl) Ester; 12-(Tert-Butoxy)-12-
Oxododecanoic Acid[1]
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Property Value

CAS Number 234081-98-2

Molecular Formula C16H30O4

Molecular Weight 286.41 g/mol [1][2]

Appearance Powder to crystal[3]

Melting Point 40 °C[3]

Boiling Point 389.1 ± 15.0 °C (Predicted)[1][3]

Purity ≥ 97%

Hazard Identification and Classification
12-(tert-butoxy)-12-oxododecanoic acid is classified as a hazardous substance according to

the Globally Harmonized System (GHS). The primary hazards are related to skin, eye, and

respiratory irritation.

GHS Classification Hazard Statement

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation

Specific Target Organ Toxicity, Single Exposure

(Category 3), Respiratory Tract Irritation
H335: May cause respiratory irritation[1]

GHS Pictogram:

GHS07: Exclamation Mark[1]

Signal Word: Warning[1]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://americanelements.com/234081-98-2-12-tert-butoxy-12-oxododecanoic-acid
https://www.bldpharm.com/products/234081-98-2.html
https://www.orchid-chem.com/fine-chemicals/cas-234081-98-2-12-tert-butoxy-12.html
https://www.orchid-chem.com/fine-chemicals/cas-234081-98-2-12-tert-butoxy-12.html
https://americanelements.com/234081-98-2-12-tert-butoxy-12-oxododecanoic-acid
https://www.orchid-chem.com/fine-chemicals/cas-234081-98-2-12-tert-butoxy-12.html
https://www.benchchem.com/product/b1319199?utm_src=pdf-body
https://americanelements.com/234081-98-2-12-tert-butoxy-12-oxododecanoic-acid
https://americanelements.com/234081-98-2-12-tert-butoxy-12-oxododecanoic-acid
https://americanelements.com/234081-98-2-12-tert-butoxy-12-oxododecanoic-acid
https://americanelements.com/234081-98-2-12-tert-butoxy-12-oxododecanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to strict experimental protocols is essential when working with 12-(tert-butoxy)-12-
oxododecanoic acid to minimize exposure and ensure personnel safety.

Personal Protective Equipment (PPE)
Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves

prior to use and dispose of contaminated gloves in accordance with laboratory and local

regulations. Wash and dry hands after handling.

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: Wear a lab coat or a complete suit protecting against chemicals.

The type of protective equipment must be selected according to the concentration and

amount of the dangerous substance at the specific workplace.

Engineering Controls
Work in a well-ventilated area. Use a chemical fume hood or provide appropriate exhaust

ventilation at places where dust is formed.

General Handling Precautions
Avoid contact with skin and eyes.

Avoid the formation and inhalation of dust and aerosols.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage
Store in a dry, well-ventilated place.

Keep container tightly closed.

Recommended storage is at room temperature in an inert atmosphere.[2]

Emergency Procedures
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First-Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Special Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Do not let the product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.
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Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 12-(tert-
butoxy)-12-oxododecanoic acid in a research environment.
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Caption: Workflow for Safe Chemical Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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